Cas no 944061-69-2 (1-(3-methylphenyl)-2-nitroethanol)

• Product Name: 1-(3-methylphenyl)-2-nitroethanol
• CAS No: 944061-69-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4524247
• Update Time: 2025-06-14

1-(3-methylphenyl)-2-nitroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-2-nitroethanol
• Benzenemethanol, 3-methyl-α-(nitromethyl)-

• Inchi： 1S/C9H11NO3/c1-7-3-2-4-8(5-7)9(11)6-10(12)13/h2-5,9,11H,6H2,1H3
• InChI Key： OGLIZYGDJZWODN-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=CC(C)=C1)C[N+]([O-])=O

Additional information on 1-(3-methylphenyl)-2-nitroethanol

Recent Advances in the Study of 1-(3-methylphenyl)-2-nitroethanol (CAS: 944061-69-2) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-methylphenyl)-2-nitroethanol (CAS: 944061-69-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This molecule, characterized by its nitroethanol moiety and a 3-methylphenyl group, has been the subject of several studies aimed at exploring its synthesis, biological activity, and therapeutic potential. Recent literature highlights its role as a key intermediate in the synthesis of more complex bioactive molecules, as well as its direct pharmacological properties.

One of the most notable advancements in the study of 1-(3-methylphenyl)-2-nitroethanol is its application in the synthesis of novel β-adrenergic receptor agonists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective binding to β2-adrenergic receptors, suggesting potential use in treating respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). The study employed molecular docking simulations and in vitro assays to validate the compound's affinity and efficacy, providing a strong foundation for further preclinical development.

In addition to its role in receptor modulation, 1-(3-methylphenyl)-2-nitroethanol has been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry reported that this compound, when incorporated into larger molecular frameworks, exhibits potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the nitro group's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to develop new antibiotics in the face of rising antimicrobial resistance.

Another area of interest is the compound's potential as a precursor in the synthesis of nitroalkene derivatives, which are known for their anti-inflammatory and anticancer properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters detailed a novel synthetic route for converting 1-(3-methylphenyl)-2-nitroethanol into nitroalkenes via a dehydration-condensation reaction. The resulting compounds showed promising activity in inhibiting NF-κB signaling, a key pathway in inflammation and cancer progression. These findings open new avenues for the development of targeted therapies.

Despite these promising developments, challenges remain in the optimization of 1-(3-methylphenyl)-2-nitroethanol for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent efforts have focused on modifying the nitroethanol moiety to enhance its drug-like properties while retaining its biological activity. Computational chemistry and high-throughput screening are being employed to identify optimal derivatives with improved therapeutic indices.

In conclusion, 1-(3-methylphenyl)-2-nitroethanol (CAS: 944061-69-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from being a synthetic intermediate to a potential therapeutic agent, with recent studies highlighting its role in β-adrenergic receptor modulation, antimicrobial activity, and anti-inflammatory/anticancer effects. Continued research into its mechanism of action and optimization of its pharmacological properties will be crucial for translating these findings into clinical applications. The compound's unique structural features and diverse biological activities make it a valuable candidate for further investigation in drug discovery pipelines.